2-Hexanol
2-Hexanol
2-Hexanol is one of the constituent of Porella arboris-vitae extracts which has been determined by solid phase microextraction, gas chromatography-mass spectrometry (SPME GC-MS).
2-Hexanol is a volatile aromatic alcohol abundantly occurring in various plant materials. It is often found as a constituent of food and beverages.
, also known as hexan-2-ol, belongs to the class of organic compounds known as secondary alcohols. Secondary alcohols are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R, R'=alkyl, aryl). Thus, is considered to be a fatty alcohol lipid molecule. is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been primarily detected in saliva. exists in all eukaryotes, ranging from yeast to humans. is a chemical and winey tasting compound that can be found in a number of food items such as orange bell pepper, safflower, yellow bell pepper, and tea. This makes a potential biomarker for the consumption of these food products.
Hexan-2-ol is a secondary alcohol and a hexanol.
2-Hexanol is a volatile aromatic alcohol abundantly occurring in various plant materials. It is often found as a constituent of food and beverages.
, also known as hexan-2-ol, belongs to the class of organic compounds known as secondary alcohols. Secondary alcohols are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R, R'=alkyl, aryl). Thus, is considered to be a fatty alcohol lipid molecule. is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been primarily detected in saliva. exists in all eukaryotes, ranging from yeast to humans. is a chemical and winey tasting compound that can be found in a number of food items such as orange bell pepper, safflower, yellow bell pepper, and tea. This makes a potential biomarker for the consumption of these food products.
Hexan-2-ol is a secondary alcohol and a hexanol.
Brand Name:
Vulcanchem
CAS No.:
626-93-7
VCID:
VC21256632
InChI:
InChI=1S/C6H14O/c1-3-4-5-6(2)7/h6-7H,3-5H2,1-2H3
SMILES:
CCCCC(C)O
Molecular Formula:
C6H14O
CH3(CH2)3CHOHCH3
C6H14O
CH3(CH2)3CHOHCH3
C6H14O
Molecular Weight:
102.17 g/mol
2-Hexanol
CAS No.: 626-93-7
Cat. No.: VC21256632
Molecular Formula: C6H14O
CH3(CH2)3CHOHCH3
C6H14O
Molecular Weight: 102.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-Hexanol is one of the constituent of Porella arboris-vitae extracts which has been determined by solid phase microextraction, gas chromatography-mass spectrometry (SPME GC-MS). 2-Hexanol is a volatile aromatic alcohol abundantly occurring in various plant materials. It is often found as a constituent of food and beverages. , also known as hexan-2-ol, belongs to the class of organic compounds known as secondary alcohols. Secondary alcohols are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R, R'=alkyl, aryl). Thus, is considered to be a fatty alcohol lipid molecule. is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been primarily detected in saliva. exists in all eukaryotes, ranging from yeast to humans. is a chemical and winey tasting compound that can be found in a number of food items such as orange bell pepper, safflower, yellow bell pepper, and tea. This makes a potential biomarker for the consumption of these food products. Hexan-2-ol is a secondary alcohol and a hexanol. |
|---|---|
| CAS No. | 626-93-7 |
| Molecular Formula | C6H14O CH3(CH2)3CHOHCH3 C6H14O |
| Molecular Weight | 102.17 g/mol |
| IUPAC Name | hexan-2-ol |
| Standard InChI | InChI=1S/C6H14O/c1-3-4-5-6(2)7/h6-7H,3-5H2,1-2H3 |
| Standard InChI Key | QNVRIHYSUZMSGM-UHFFFAOYSA-N |
| SMILES | CCCCC(C)O |
| Canonical SMILES | CCCCC(C)O |
| Boiling Point | 136 °C |
| Flash Point | 41 °C |
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